Cas no 141045-26-3 (1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene)

1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene structure
141045-26-3 structure
Product Name:1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene
CAS No:141045-26-3
MF:C22H18N4
MW:338.405124187469
MDL:MFCD23135292
CID:1024307
PubChem ID:12071492
Update Time:2025-09-27

1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(1-methyl-1H-benzo[d]imidazol-2-yl)benzene
    • 1,3-bis(1-methyl-1H-benzimidazol-2-yl)benzene
    • 1,3-bis(1-methylbenzimidazol-2-yl)benzene
    • 1,3-bis(1-methyl-benzimidazol-2-yl)benzene
    • 1,3-bis-(N-methyl-2-benzimidazolyl)benzene
    • 1,3-bis(N-methyl-2-benzimidazyl)benzene
    • 1,3-bis(N-methyl-benzimidazol-2-yl)benzene
    • AK101302
    • ANW-60309
    • CTK0F0950
    • KB-216393
    • SureCN226785
    • DTXSID30476976
    • SCHEMBL226785
    • 2,2'-(1,3-phenylene)bis(1-methyl-1h-benzimidazole)
    • CS-0170485
    • 1-methyl-2-[3-(1-methylbenzimidazol-2-yl)phenyl]benzimidazole
    • YSZC1769
    • 141045-26-3
    • CHEMBL4171866
    • 1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene
    • MDL: MFCD23135292
    • Inchi: 1S/C22H18N4/c1-25-19-12-5-3-10-17(19)23-21(25)15-8-7-9-16(14-15)22-24-18-11-4-6-13-20(18)26(22)2/h3-14H,1-2H3
    • InChI Key: LEROFEHUZVLDDW-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2N=C1C1C=CC=C(C=1)C1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 338.15334
  • Monoisotopic Mass: 338.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.64

1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene Pricemore >>

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